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Compound of Interest

Compound Name: Methyl trifluoroacetate

Cat. No.: B1584507 Get Quote

An In-Depth Technical Guide to Methyl Trifluoroacetate: Properties, Synthesis, and

Applications

Abstract
Methyl trifluoroacetate (MTFA) is a pivotal fluorinated reagent extensively utilized by

researchers, scientists, and drug development professionals. This guide provides a

comprehensive technical overview of MTFA, detailing its core physicochemical properties,

spectroscopic signature, synthesis protocols, and critical applications in modern organic

chemistry. With a molecular formula of C₃H₃F₃O₂ and a molecular weight of 128.05 g/mol , this

colorless, volatile liquid serves as a versatile building block for introducing the trifluoromethyl

group, a moiety renowned for its ability to enhance the metabolic stability, bioavailability, and

efficacy of pharmaceutical compounds.[1][2][3] This document synthesizes field-proven

insights, validated experimental protocols, and critical safety information to serve as an

authoritative resource for laboratory and industrial applications.

Introduction: The Significance of Fluorine in
Chemical Synthesis
The strategic incorporation of fluorine atoms into organic molecules has become a cornerstone

of modern drug discovery and materials science. The trifluoromethyl group (-CF₃) is particularly

valued for its unique electronic properties, high lipophilicity, and resistance to metabolic

degradation. Methyl trifluoroacetate has emerged as a primary reagent for introducing this
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functional group, acting as an essential intermediate in the synthesis of a wide array of

pharmaceuticals, agrochemicals, and advanced polymers.[2][3][4] Its reactivity is centered on

the electrophilic nature of the carbonyl carbon, making it an excellent agent for the

trifluoroacetylation of nucleophiles such as amines and alcohols.[5][6] This guide delves into

the fundamental chemistry and practical utility of MTFA, providing the in-depth knowledge

required for its effective and safe implementation in research and development.

Core Physicochemical and Spectroscopic
Properties
A thorough understanding of a reagent's physical and chemical properties is fundamental to its

successful application. Methyl trifluoroacetate is a clear, colorless, and highly flammable

liquid with a characteristic boiling point that dictates its handling and reaction conditions.[2]

Physicochemical Data
The key quantitative properties of methyl trifluoroacetate are summarized in the table below,

compiled from authoritative chemical databases and suppliers.[1][2][7][8]
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Property Value Source(s)

Molecular Formula C₃H₃F₃O₂ [1][7]

Molecular Weight 128.05 g/mol [1][2][7]

IUPAC Name methyl 2,2,2-trifluoroacetate [1]

CAS Number 431-47-0 [1][2][7]

Appearance Clear colorless liquid [2][6]

Density 1.273 g/mL at 25 °C [8]

Boiling Point 43-43.5 °C [6]

Melting Point -78 °C [2][8]

Refractive Index (n20/D) 1.291 [6]

Flash Point -7 °C [8][9]

Solubility

Soluble in ethanol and ether;

insoluble or difficult to mix in

water.

[4][5][9]

Spectroscopic Characterization
Spectroscopic data is crucial for reaction monitoring and quality control. The identity and purity

of methyl trifluoroacetate can be confirmed by standard analytical techniques.

¹H NMR: The proton NMR spectrum is simple, showing a singlet corresponding to the methyl

protons (–OCH₃).[10]

¹⁹F NMR: The fluorine NMR spectrum displays a singlet for the three equivalent fluorine

atoms of the trifluoromethyl group.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the methyl carbon, the

carbonyl carbon, and the trifluoromethyl carbon (as a quartet due to C-F coupling).

Infrared (IR) Spectroscopy: The IR spectrum is dominated by a strong carbonyl (C=O)

stretching band, characteristic of esters.
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Mass Spectrometry (MS): Electron ionization mass spectrometry reveals a fragmentation

pattern that can be used to confirm the molecular structure.[11] The NIST WebBook is a

primary resource for reference spectra.[11][12][13]

Synthesis and Manufacturing
The most common industrial and laboratory-scale synthesis of methyl trifluoroacetate
involves the direct esterification of trifluoroacetic acid with methanol, often catalyzed by a

strong acid.[9][14][15]

Synthesis Workflow Diagram
The following diagram illustrates the general workflow for producing high-purity methyl
trifluoroacetate via acid-catalyzed esterification.
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Diagram 1: Synthesis Workflow of Methyl Trifluoroacetate
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Diagram 2: Key Reaction Pathways of Methyl Trifluoroacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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